Cas no 171672-99-4 (6-OXO-1-PROPYL-1,6-DIHYDROPYRIDAZINE-3-CARBOXYLIC ACID)

• Product Name: 6-OXO-1-PROPYL-1,6-DIHYDROPYRIDAZINE-3-CARBOXYLIC ACID
• CAS No: 171672-99-4
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 843036
• PubChem ID: 2119245
• Update Time: 2024-11-01

6-OXO-1-PROPYL-1,6-DIHYDROPYRIDAZINE-3-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 6-OXO-1-PROPYL-1,6-DIHYDROPYRIDAZINE-3-CARBOXYLIC ACID
• 6-oxo-1-propylpyridazine-3-carboxylic acid
• CS-0307867
• Z56969360
• AT13816
• DTXSID301211003
• EN300-09334
• 1,6-Dihydro-6-oxo-1-propyl-3-pyridazinecarboxylic acid
• SCHEMBL21383972
• 171672-99-4
• AKOS000135011
• 6-oxo-1-propyl-1,6-dihydropyridazine-3-carboxylicacid
• 3-Pyridazinecarboxylic acid, 1,6-dihydro-6-oxo-1-propyl-
• HMS1754F18
• DB-339506
• J-518975

• MDL： MFCD05263570
• Inchi： 1S/C8H10N2O3/c1-2-5-10-7(11)4-3-6(9-10)8(12)13/h3-4H,2,5H2,1H3,(H,12,13)
• InChI Key： DJHVQCITSVMNLU-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C(=O)O)=NN1CCC

Computed Properties

• Exact Mass: 182.0692
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70Ų

Experimental Properties

• PSA: 69.97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones